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Compound of Interest

Compound Name: Propofol-d14
Cat. No.: B15554067
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical data and methodologies
presented in a Certificate of Analysis (CoA) for Propofol-d14. Understanding the CoA is
paramount for ensuring the quality, identity, and purity of this isotopically labeled internal
standard, which is crucial for accurate bioanalytical and pharmacokinetic studies. This
document outlines the typical quantitative data, experimental protocols, and logical workflows
associated with the quality control and release of Propofol-d14.

Data Presentation

The quantitative data for a typical batch of Propofol-d14 is summarized in the tables below.
These tables provide a clear and concise overview of the product's specifications and the
results of its analysis.

Table 1: Product Identification and Chemical Properties
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Parameter

Specification

Product Name

Propofol-d14

Chemical Name

2,6-Bis(isopropyl-d7)phenol

CAS Number 1261393-54-7 (closest deuterated analog)
Molecular Formula C12H4D140

Molecular Weight 192.39 g/mol

Appearance Colorless to pale yellow oil

Table 2: Purity and Isotopic Enrichment

Analysis Method

Result

Chemical Purity HPLC-UV

= 98.0%

Isotopic Purity Mass Spectrometry

=99 atom % D

Deuterium Incorporation Mass Spectrometry

Predominantly d14

Table 3: Residual Solvent Analysis

Solvent Method Specification (ppm) Result (ppm)
Methanol GC-HS < 3000 < 3000
Acetone GC-HS < 5000 <5000
Dichloromethane GC-HS <600 <600

Experimental Protocols

The following sections detail the methodologies used to obtain the data presented in the

Certificate of Analysis.
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High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

The chemical purity of Propofol-d14 is determined using a reversed-phase HPLC method with
UV detection.

Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: C18, 4.6 mm x 250 mm, 5 um particle size.

» Mobile Phase: A gradient of acetonitrile and water.

e Flow Rate: 1.0 mL/min.

e Detection: UV at 270 nm.

e Injection Volume: 10 pL.

e Quantification: The purity is calculated based on the area percentage of the main peak
relative to the total peak area.

Mass Spectrometry (MS) for Isotopic Purity and
Deuterium Incorporation

Mass spectrometry is employed to confirm the isotopic enrichment and the distribution of
deuterated species.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

lonization Source: Electrospray lonization (ESI) in negative mode.

Data Acquisition: Full scan mode to observe the isotopic cluster.

Analysis: The isotopic purity is determined by comparing the ion intensity of the d14 species
to the sum of intensities of all isotopic species. The pattern of the isotopic cluster confirms
the deuterium incorporation.
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Gas Chromatography-Headspace (GC-HS) for Residual

Solvents

Residual solvents from the synthesis process are quantified using GC-HS with a Flame

lonization Detector (FID).

¢ Instrumentation: A GC system with a headspace autosampler and an FID.

e Column: A capillary column suitable for volatile organic compounds (e.g., DB-624).

o Oven Program: A temperature gradient to separate the target solvents.

o Carrier Gas: Helium or Nitrogen.

e Quantification: External standard calibration is used to determine the concentration of each

residual solvent.

Visualizations

The following diagrams illustrate the key workflows and logical relationships in the analysis of

Propofol-d14.
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Click to download full resolution via product page

Propofol-d14 Analytical Workflow
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Quality Control Decision Logic

¢ To cite this document: BenchChem. [Propofol-d14: A Technical Guide to the Certificate of
Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554067/docs#propofol-d14-a-technical-guide-to-
the-certificate-of-analysis]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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